Cas no 82843-16-1 (4-Hydroxy-3-propionyl-2H-chromen-2-one)

82843-16-1 structure
Product name:4-Hydroxy-3-propionyl-2H-chromen-2-one
4-Hydroxy-3-propionyl-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Ethyl-7-hydroxy-4-(isobutylamino)-2,2-dimethyl-2,3-dihydro-5H-thiopyrano(2,3-b)pyridin-5-one
- 4139-73-5
- DTXSID50961657
- 773LH265HD
- AKOS005173367
- 4-hydroxy-3-propionylcoumarin
- 4-hydroxy-3-propanoyl-2H-chromen-2-one
- SR-01000103259-1
- NSC372920
- 4-hydroxy-3-propanoyl-2H-1-benzopyran-2-one
- UNII-773LH265HD
- FT-0683476
- 4-hydroxy-3-propanoyl-chromen-2-one
- 82843-16-1
- 4-HYDROXY-3-(1-OXOPROPYL)-2H-1-BENZOPYRAN-2-ONE
- 4-Hydroxy-3-propionyl-2H-chromen-2-one
- LS-03774
- 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxopropyl)-
- EU-0065218
- NSC 372800
- NSC-372920
- 6-Ethyl-7-hydroxy-4-(isobutylamino)-2,2-dimethyl-2,3-dihydro-5H-thiopyrano[2,3-b]pyridin-5-one
- SR-01000103259
- NSC 372920
- 4-hydroxy-3-propanoylchromen-2-one
- MFCD01232279
- STK135188
-
- Inchi: InChI=1S/C12H10O4/c1-2-8(13)10-11(14)7-5-3-4-6-9(7)16-12(10)15/h3-6,14H,2H2,1H3
- InChI Key: WUNZBRZFQNWGDW-UHFFFAOYSA-N
- SMILES: CCC(=O)C1=C(C2=CC=CC=C2OC1=O)O
Computed Properties
- Exact Mass: 218.05790880g/mol
- Monoisotopic Mass: 218.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 63.6Ų
4-Hydroxy-3-propionyl-2H-chromen-2-one Related Literature
-
Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
-
Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
-
M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
-
Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
-
Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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